Cas no 2138071-27-7 (3-{6-Azaspiro[3.4]octan-6-yl}-4-ethylcyclohexan-1-ol)

• Product Name: 3-{6-Azaspiro[3.4]octan-6-yl}-4-ethylcyclohexan-1-ol
• CAS No: 2138071-27-7
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 6073400
• PubChem ID: 165491874
• Update Time: 2025-10-29

3-{6-Azaspiro[3.4]octan-6-yl}-4-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138071-27-7
• EN300-1160246
• 3-{6-azaspiro[3.4]octan-6-yl}-4-ethylcyclohexan-1-ol
• 3-{6-Azaspiro[3.4]octan-6-yl}-4-ethylcyclohexan-1-ol

• Inchi： 1S/C15H27NO/c1-2-12-4-5-13(17)10-14(12)16-9-8-15(11-16)6-3-7-15/h12-14,17H,2-11H2,1H3
• InChI Key： NHNKWMBBHMSWQG-UHFFFAOYSA-N
• SMILES： OC1CCC(CC)C(C1)N1CCC2(CCC2)C1

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-{6-Azaspiro[3.4]octan-6-yl}-4-ethylcyclohexan-1-ol

3-{6-Azaspiro[3.4]octan-6-yl}-4-ethylcyclohexan-1-ol: A Comprehensive Overview

3-{6-Azaspiro[3.4]octan-6-yl}-4-ethylcyclohexan-1-ol (CAS No. 2138071-27-7) is a complex organic compound with a unique spirocyclic structure, making it a subject of interest in both academic and industrial research. This compound belongs to the class of azaspiro compounds, which are known for their versatile applications in drug discovery, materials science, and synthetic chemistry. The molecule's structure features a spiro ring system, where two rings are joined at a single atom, creating a distinctive framework that contributes to its unique chemical properties.

The spiro ring system in this compound is particularly notable, as it introduces strain and rigidity into the molecule, which can be advantageous in certain applications. Recent studies have highlighted the potential of such structures in enhancing the bioavailability and pharmacokinetics of drug candidates. For instance, researchers have demonstrated that spirocyclic compounds can exhibit improved solubility and stability compared to their non-spiro counterparts, making them promising candidates for drug delivery systems.

One of the key features of 3-{6-Azaspiro[3.4]octan-6-yl}-4-ethylcyclohexan-1-ol is its azaspiro structure, which incorporates a nitrogen atom within the spiro ring. This nitrogen atom plays a critical role in modulating the compound's electronic properties and reactivity. Recent advancements in computational chemistry have allowed researchers to model the electronic distribution within such complex systems, providing deeper insights into their potential reactivity and interaction with biological targets.

The 4-ethyl substituent on the cyclohexane ring further enhances the compound's versatility by introducing additional steric and electronic effects. This substituent has been shown to influence the molecule's conformational flexibility, which is crucial for its interactions with biological macromolecules such as proteins and enzymes. In vitro studies have demonstrated that this substituent can significantly impact the compound's binding affinity to target receptors, making it a valuable tool in lead optimization campaigns.

From a synthetic perspective, the construction of 3-{6-Azaspiro[3.4]octan-6-yl}-4-ethylcyclohexan-1-ol involves a series of intricate reactions that highlight the ingenuity of modern organic chemistry. The synthesis typically begins with the formation of the spiro ring system through carefully designed coupling reactions or cyclization processes. Recent innovations in catalytic asymmetric synthesis have enabled researchers to construct such complex systems with high enantioselectivity, paving the way for the development of enantiomerically pure compounds that are essential for pharmacological studies.

In terms of applications, this compound has shown promise in several therapeutic areas. For example, its unique structure has been leveraged in the development of neuroprotective agents, where it has demonstrated potential in mitigating oxidative stress and reducing inflammation in neuronal cells. Additionally, preliminary studies suggest that this compound may possess antimicrobial properties, making it a candidate for novel antibiotic development.

Recent research has also explored the use of 3-{6-Azaspiro[3.4]octan-6-yl}-4-ethylcyclohexan-1